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Cat. No.: B079279

An In-depth Technical Guide to the Physical and Chemical Properties of Zinc Nitrate Solution

Introduction

Zinc nitrate, with the chemical formula Zn(NOs)z, is an inorganic salt that serves as a critical
precursor and reagent in numerous scientific and industrial applications. Typically encountered
as the hexahydrate, Zn(NOs)2:6H20, this colorless, crystalline solid is highly soluble in water
and alcohol.[1][2] Its utility is particularly pronounced in the fields of materials science, chemical
synthesis, and pharmacology. In drug development and research, zinc nitrate is frequently
employed as a precursor for the synthesis of zinc oxide (ZnO) nanopatrticles, which are
explored for applications in drug delivery, bio-imaging, and as antimicrobial agents.[3][4] This
guide provides a comprehensive overview of the core physical and chemical properties of
agueous zinc nitrate solutions, detailed experimental protocols, and its applications relevant to
researchers and drug development professionals.

Physical Properties

Zinc nitrate solutions are colorless and odorless. The properties of the solid hydrate, which is
the typical starting material for creating these solutions, are summarized below, followed by the
properties of the aqueous solution itself.

Table 1: Physical Properties of Zinc Nitrate and its Hydrates
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Property

Chemical Formula

Value

Zn(NOs)2

Molar Mass (Anhydrous)

189.36 g/mol [1]

Molar Mass (Hexahydrate)

297.49 g/mol [1]

Appearance

Colorless, deliquescent crystals[1][5]

Melting Point (Hexahydrate)

36.4 °C[1][2]

Boiling Point (Hexahydrate)

~125 °C (decomposes)[1][2][6]

Solubility in Water (Hexahydrate)

184.3 g / 100 mL at 20 °C[1][5]

| Solubility | Very soluble in alcohol[1] |

Table 2: Density of Aqueous Zinc Nitrate Solutions at 18°C

Concentration (% wiw) Density (g/lcm?)
2 1.0154
4 1.0322
6 1.0496
8 1.0675
10 1.0859
12 1.1048
18 1.1652
20 1.1865
25 1.2427
30 1.3029
35 1.3678
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(Data sourced from the Handbook of Chemistry and Physics)[7]

Chemical Properties
Acidity and Hydrolysis

When dissolved in water, zinc nitrate dissociates into zinc cations (Zn2*) and nitrate anions
(NOs7).[8] The zinc ion undergoes hydrolysis, reacting with water to produce H* ions, which
renders the solution acidic.[9][10][11] This is characteristic of a salt formed from a strong acid
(nitric acid) and a weak base (zinc hydroxide).[9][12] A 17% zinc solution (equivalent to 50%
Zn(NOs)2) typically exhibits a pH in the range of 2.5 to 4.0.[13]

The hydrolysis reaction can be represented as: Zn2*(aq) + 2H20(l) & Zn(OH)2z(s) + 2H*(aq)[10]

Reactions in Aqueous Solution

Aqueous zinc nitrate participates in several key chemical reactions, primarily double
displacement reactions that result in the formation of precipitates.

o Reaction with Hydroxides: Adding a strong base like sodium hydroxide (NaOH) or a weak
base like ammonia (NHs) to a zinc nitrate solution results in the formation of a white
precipitate of zinc hydroxide (Zn(OH)2).[14]

o Zn(NOs)2(aq) + 2NaOH(aq) — Zn(OH)2(s) + 2NaNOs(aq)

o Reaction with Carbonates: The reaction with sodium carbonate (Na2COs) produces a white
precipitate of zinc carbonate (ZnCOs).[1][14]

o Zn(NOs)z2(aq) + Na2COs(aq) — ZnCOs(s) + 2NaNOs(aq)[1]

o Reaction with Sulfides: Introducing a sulfide source, such as sodium sulfide (NazS),
ammonium sulfide ((NH4)2S), or hydrogen sulfide (Hz2S), yields an insoluble white precipitate
of zinc sulfide (ZnS).[14][15]

o Zn(NOs)z2(aq) + (NH4)2S(aq) — ZnS(s) + 2NH4NOs(aq)[16]

Thermal Decomposition
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Upon heating, solid zinc nitrate undergoes thermal decomposition. It does not boil but breaks
down to form solid zinc oxide (ZnO), nitrogen dioxide gas (NOz), and oxygen gas (02).[1][17]
[18][19] This reaction is fundamental to the synthesis of ZnO nanopatrticles from a zinc nitrate
precursor.[1]

The balanced chemical equation is: 2Zn(NO3)2z(s) — 2ZnO(s) + 4NO2z(g) + O2(g)[17][18][19]

Applications in Drug Development: Precursor for
ZnO Nanoparticles

One of the most significant applications of zinc nitrate for researchers is its role as a precursor
in the synthesis of zinc oxide nanopatrticles (ZnO-NPs).[20] ZnO-NPs are of great interest in the
biomedical field due to their biocompatibility, low toxicity, and unique electronic and
photochemical properties.[4] They are extensively investigated for use in targeted drug delivery,
as anti-cancer agents, and in bio-imaging.[3][4] The synthesis often involves a precipitation
reaction followed by calcination, where zinc nitrate solution is treated with a base to precipitate
zinc hydroxide, which is then heated to yield Zn0O.[21][22][23]

Experimental Protocols

Synthesis of Zinc Oxide Nanoparticles via Chemical
Precipitation

This protocol outlines a common method for synthesizing ZnO nanoparticles using zinc nitrate,
adapted from several cited experimental procedures.[21][22][24]

Materials:

Zinc nitrate hexahydrate (Zn(NOs)2:6H20)

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

Deionized water

Magnetic stirrer and hot plate

Centrifuge
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o Muffle furnace
Methodology:
o Preparation of Precursor Solutions:

o Prepare a 0.2 M aqueous solution of zinc nitrate by dissolving the appropriate amount of
Zn(NO3)2:6H20 in deionized water.[21][24]

o Prepare a 0.4 M aqueous solution of NaOH or KOH in a separate beaker.[21][24]
e Precipitation:

o Place the zinc nitrate solution on a magnetic stirrer and maintain vigorous stirring at room
temperature.[21]

o Slowly add the hydroxide solution dropwise to the zinc nitrate solution. A white
suspension of zinc hydroxide (Zn(OH)z) will form immediately.[21][22]

o Continue the reaction under constant stirring for approximately 2 hours to ensure
completion.[22]

e Separation and Washing:

o Allow the white precipitate to settle overnight, then carefully decant the supernatant liquid.
[22]

o Alternatively, centrifuge the suspension (e.g., at 8000 rpm for 10 minutes) to separate the
precipitate.[23]

o Wash the collected precipitate three times with deionized water to remove byproducts and
unreacted ions. Centrifuge the mixture after each wash.[22]

e Drying and Calcination:

o Dry the washed precipitate in an oven at approximately 80-100 °C overnight. This step
begins the conversion of Zn(OH)z to ZnO.[22]
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o Calcine the dried white powder in a muffle furnace at a temperature of 500 °C for 3 hours

This final heating step completes the thermal decomposition of the hydroxide into
crystalline zinc oxide nanoparticles.[23][24]

o Zn(OH)2(s) - ZnO(s) + H20(g)
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Caption: Workflow for ZnO nanoparticle synthesis.
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Caption: Key reactions of agueous zinc nitrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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